1,4-Dihydroxyanthraquinone
1,4-Dihydroxyanthraquinone
Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions; formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye.
Brand Name:
Vulcanchem
CAS No.:
81-64-1
VCID:
VC0147793
InChI:
InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O
Molecular Formula:
C14H8O4
Molecular Weight:
240.21 g/mol
1,4-Dihydroxyanthraquinone
CAS No.: 81-64-1
Reference Standards
VCID: VC0147793
Molecular Formula: C14H8O4
Molecular Weight: 240.21 g/mol
CAS No. | 81-64-1 |
---|---|
Product Name | 1,4-Dihydroxyanthraquinone |
Molecular Formula | C14H8O4 |
Molecular Weight | 240.21 g/mol |
IUPAC Name | 1,4-dihydroxyanthracene-9,10-dione |
Standard InChI | InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H |
Standard InChIKey | GUEIZVNYDFNHJU-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)O)O |
Colorform | ORANGE CRYSTALS FROM ACETIC ACID; ORANGE PLATES FROM ETHER; DEEP RED NEEDLES FROM ALCOHOL, BENZENE, TOLUENE, XYLENE YELLOW RED LEAFLETS FROM ETHER; RED CRYSTALS FROM TOLUENE, ACETIC ACID |
Melting Point | 200.0 °C 196 °C |
Physical Description | DryPowde |
Description | Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions; formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye. |
Shelf Life | BLACK PPT WITH CO2; SUBLIMES @ HIGH VACUUM |
Solubility | MODERATELY SOL IN ALCOHOL WITH RED COLOR SOL IN ETHER WITH BROWN COLOR & YELLOW FLUORESCENCE SOL WITH VIOLET COLOR IN AQ ALKALIES & IN AMMONIA 1 G SOL IN ABOUT 13 G OF BOILING GLACIAL ACETIC ACID SOL IN HOT WATER & BENZENE SOL IN POTASSIUM HYDROXIDE & SULFURIC ACID |
Synonyms | 1,4-dihydroxy-9,10-anthraquinone 1,4-dihydroxyanthraquinone 1,4-dihydroxyanthraquinone, radiacal ion (1-) anthrarufin quinizarin |
Vapor Pressure | 2.43e-08 mmHg |
PubChem Compound | 6688 |
Last Modified | Nov 11 2021 |
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